Cas no 1214372-55-0 (2,5-Dibromomandelic acid)

• Product Name: 2,5-Dibromomandelic acid
• CAS No: 1214372-55-0
• MF: C₈H₆Br₂O₃
• MW: 309.939441204071
• CID: 4942840
• Update Time: 2025-10-23

2,5-Dibromomandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromomandelic acid

• Inchi： 1S/C8H6Br2O3/c9-4-1-2-6(10)5(3-4)7(11)8(12)13/h1-3,7,11H,(H,12,13)
• InChI Key： GAZBEOSNGJMYLS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(C(=O)O)O)Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5

Additional information on 2,5-Dibromomandelic acid

Recent Advances in the Study of 2,5-Dibromomandelic Acid (CAS: 1214372-55-0) and Its Applications in Chemical Biology and Pharmaceutical Research

2,5-Dibromomandelic acid (CAS: 1214372-55-0) is a halogenated mandelic acid derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of two bromine atoms at the 2 and 5 positions of the phenyl ring, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the fields of antimicrobial and anticancer drug discovery.

One of the most notable advancements in the study of 2,5-Dibromomandelic acid is its incorporation into the design of enzyme inhibitors. Researchers have demonstrated that this compound can serve as a key scaffold for targeting enzymes involved in pathogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of inhibitors for bacterial efflux pumps, which are critical in overcoming antibiotic resistance. The study reported that derivatives of 2,5-Dibromomandelic acid exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus.

In addition to its antimicrobial applications, 2,5-Dibromomandelic acid has shown promise in cancer research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters explored its potential as a building block for small-molecule inhibitors of protein kinases. The study revealed that certain analogs of 2,5-Dibromomandelic acid could selectively inhibit the activity of kinases involved in tumor proliferation, suggesting its utility in targeted cancer therapies. These findings underscore the versatility of this compound in drug discovery.

The synthesis and optimization of 2,5-Dibromomandelic acid derivatives have also been a focus of recent research. Advances in synthetic methodologies, such as catalytic asymmetric bromination, have enabled the efficient production of enantiomerically pure forms of this compound. This is particularly important for pharmaceutical applications, where the stereochemistry of a drug candidate can significantly impact its efficacy and safety. A 2024 study in Organic Letters detailed a novel catalytic system for the enantioselective synthesis of 2,5-Dibromomandelic acid, achieving high yields and excellent enantiomeric excess.

Beyond its direct applications, 2,5-Dibromomandelic acid has also been investigated as a tool in chemical biology. Its ability to act as a chiral auxiliary in asymmetric synthesis has been leveraged to construct complex molecular architectures. Furthermore, its bromine atoms provide handles for further functionalization, making it a versatile intermediate in the synthesis of diverse chemical libraries. Recent work in this area has been published in Chemical Communications, showcasing its use in the development of probe molecules for studying biological pathways.

In conclusion, the ongoing research on 2,5-Dibromomandelic acid (CAS: 1214372-55-0) highlights its multifaceted role in chemical biology and pharmaceutical science. From its applications in antimicrobial and anticancer drug discovery to its utility as a synthetic intermediate, this compound continues to be a valuable asset in the toolkit of researchers. Future studies are expected to further explore its potential, particularly in the context of personalized medicine and targeted therapies.